N-(4-bromo-3-methylphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H16BrFN2O2/c1-13-10-16(7-8-18(13)21)23-19(25)17-6-3-9-24(20(17)26)12-14-4-2-5-15(22)11-14/h2-11H,12H2,1H3,(H,23,25)
• InChI Key: GUQSAWNIRVSPHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)F)Br
• Molecular Formula: C20H16BrFN2O2
• Molecular Weight: 415.3 g/mol

Description

N-(4-bromo-3-methylphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H16BrFN2O2 and its molecular weight is 415.262. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

• Compounds with the 2-oxo-1,2-dihydropyridine-3-carboxamide moiety have been identified as potent and selective inhibitors in drug discovery programs targeting specific kinases and enzymes. For example, a study on the discovery of selective inhibitors for the Met kinase superfamily showcases the role of structural analogs in developing oral anticancer therapeutics G. M. Schroeder et al., 2009.

Antimicrobial and Antitubercular Activity

• Certain dihydropyridine derivatives, including carboxamides, have shown antimicrobial and antitubercular activity. These compounds have been tested against various mycobacteria, demonstrating the potential for the development of new antitubercular agents F. Mohammadpour, 2012.

Material Science Applications

• The synthesis and characterization of new aromatic polyamides derived from similar compounds reveal applications in creating materials with high thermal stability and solubility in organic solvents. These properties are crucial for developing advanced polymeric materials S. Hsiao et al., 1999.

Drug Discovery and Development

• In drug discovery, analogs of the chemical compound are part of broader research efforts to identify new therapeutic agents. Studies on the metabolism and disposition of potent inhibitors provide crucial insights into their pharmacokinetic profiles, supporting the selection of candidates for clinical development E. Monteagudo et al., 2007.